Cas no 1261904-99-7 (3-(3-Chloro-4-methoxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261904-99-7
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321654
• CID: 2762512
• PubChem ID: 53227520
• Update Time: 2025-04-21

3-(3-Chloro-4-methoxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00691053
• 3-(3-Chloro-4-methoxyphenyl)-5-methoxybenzoic acid, 95%
• MFCD18321654
• 3-(3-CHLORO-4-METHOXYPHENYL)-5-METHOXYBENZOIC ACID
• 3'-Chloro-4',5-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261904-99-7
• 3-(3-Chloro-4-methoxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18321654
• Inchi： 1S/C15H13ClO4/c1-19-12-6-10(5-11(7-12)15(17)18)9-3-4-14(20-2)13(16)8-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： CEGFALTZZHAUIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų